Cas no 112748-46-6 (1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)-)

• Product Name: 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)-
• CAS No: 112748-46-6
• MF: C₉H₄Cl₂FN₃O
• MW: 260.051962852478
• CID: 129903
• PubChem ID: 2782796
• Update Time: 2025-10-28

1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)-
• 2,4-DICHLORO-6-(4-FLUOROPHENOXY)-1,3,5-TRIAZINE
• 2,4,5-TRICHLOROPHENYL DISULFIDE
• PC7086
• DTXSID90382302
• SB73322
• AKOS009154494
• 2,4dichloro-6-(4-fluorophenoxy)- 1,3,5-triazine
• 2,4-dichloro-6-(4 -fluorophenoxy)-1,3,5-triazine
• AXBBKPROLZJRKM-UHFFFAOYSA-N
• 2,4-dichloro-6-(4 fluorophenoxy)-1,3,5-triazine
• SCHEMBL3284116
• 2,4dichloro-6-(4-fluorophenoxy)-1,3,5-triazine
• PS-11141
• 112748-46-6
• A802643
• DTXCID20333327
• DB-239518

• MDL： MFCD00117397
• Inchi： 1S/C9H4Cl2FN3O/c10-7-13-8(11)15-9(14-7)16-6-3-1-5(12)2-4-6/h1-4H
• InChI Key： AXBBKPROLZJRKM-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)OC1C=CC(=CC=1)F)Cl

Computed Properties

• Exact Mass: 258.97200
• Monoisotopic Mass: 258.9715453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.90000
• LogP: 3.10980

1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)-

Comprehensive Overview of 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- (CAS No. 112748-46-6)

1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)-, with the CAS number 112748-46-6, is a specialized chemical compound belonging to the triazine family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. The presence of both chloro and fluorophenoxy groups in its molecular structure makes it a subject of interest for researchers and industrial applications alike.

One of the most frequently searched questions about this compound is: "What are the applications of 1,3,5-Triazine derivatives?" The answer lies in its versatility. 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- is often studied for its potential use in agrochemicals, pharmaceutical intermediates, and material science. Its robust structure allows it to act as a building block for more complex molecules, making it invaluable in synthetic chemistry.

Another hot topic in the scientific community is the environmental impact of chemical compounds. Researchers are increasingly focusing on the biodegradability and eco-friendly alternatives to traditional chemicals. While 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- is not classified as hazardous, its derivatives are being evaluated for their environmental footprint. This aligns with the global push toward sustainable chemistry and green manufacturing practices.

The compound's synthesis and purification processes are also areas of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These methods are critical for industries that require high-precision chemicals, such as electronics and advanced materials.

In the realm of intellectual property, 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- has been the subject of numerous patents. Companies and research institutions are keen to explore its novel applications, particularly in drug discovery and crop protection. This has led to a surge in publications and patent filings, reflecting its growing importance in the chemical industry.

From a market perspective, the demand for triazine-based compounds is on the rise. Analysts attribute this trend to their cost-effectiveness and functional diversity. As industries seek high-performance chemicals, 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- stands out as a promising candidate for future innovations.

In conclusion, 1,3,5-Triazine,2,4-dichloro-6-(4-fluorophenoxy)- (CAS No. 112748-46-6) is a compound of significant scientific and industrial interest. Its unique properties, coupled with its potential applications, make it a focal point for ongoing research and development. As the chemical industry evolves, this compound is likely to play a pivotal role in shaping future advancements.